4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide

• IUPAC Name: 4-fluoro-3-(4-methylpiperidin-1-yl)sulfonyl-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C16H18FN3O4S/c1-11-4-7-20(8-5-11)25(22,23)14-10-12(2-3-13(14)17)16(21)18-15-6-9-24-19-15/h2-3,6,9-11H,4-5,7-8H2,1H3,(H,18,19,21)
• InChI Key: SBPLJBOMXBZHCM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=NOC=C3)F
• Molecular Formula: C16H18FN3O4S
• Molecular Weight: 367.4 g/mol

Description

4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a potent and selective inhibitor of a specific enzyme, making it a valuable tool for studying biochemical pathways and physiological processes. In

Mechanism of Action

The mechanism of action of 4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide involves the inhibition of a specific enzyme called glycogen synthase kinase-3 (GSK-3). This enzyme plays a crucial role in several signaling pathways that regulate various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting GSK-3, this compound can modulate these pathways and affect cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific research application. In general, this compound has been shown to modulate several signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the NF-κB pathway. Additionally, this compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects in various preclinical models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide in lab experiments is its high potency and selectivity for GSK-3. This makes it a valuable tool for studying the role of this enzyme in various cellular processes. Additionally, this compound has been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of using this compound is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide. One area of interest is the development of more potent and selective GSK-3 inhibitors. Additionally, researchers are exploring the potential therapeutic applications of this compound in various diseases, including cancer, neurodegeneration, and inflammation. Finally, there is a need for further studies to elucidate the specific molecular mechanisms underlying the effects of this compound on cellular processes.

Synthesis Methods

The synthesis of 4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide involves several steps. The starting material is 4-fluoro-3-nitrobenzoic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 3-amino-5-methylisoxazole to form the isoxazole amide intermediate. Finally, the intermediate is treated with 4-methylpiperidine-1-sulfonyl chloride to yield the desired product.

Scientific Research Applications

4-fluoro-N-3-isoxazolyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzamide has been used extensively in various scientific research applications. One of the main uses of this compound is as a tool for studying the role of a specific enzyme in biochemical pathways. This enzyme is involved in several physiological processes, including inflammation, cancer, and neurodegeneration. By inhibiting this enzyme, researchers can gain insights into the underlying mechanisms of these diseases and develop potential therapeutic interventions.